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Compound of Interest

6-Bromo-8-methoxy-4-
Compound Name:
methylquinazoline

Cat. No.: B11752323

Get Quote

Executive Summary & Compound Profile

6-Bromo-8-methoxy-4-methylquinazoline is a fused bicyclic heterocycle utilized primarily as
a pharmacophore in kinase inhibitor discovery (specifically PI3K

and EGFR pathways).[1] Its structure features a quinazoline core substituted with a methyl
group at the C4 position, a bromine handle at C6 (allowing for Suzuki/Buchwald coupling), and
a methoxy group at C8 (providing solubility and H-bond acceptance).[2][3]
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Property Data
IUPAC Name 6-Bromo-8-methoxy-4-methylquinazoline
CAS Number 2231399-82-7
C
H
Molecular Formula
BrN
)
Molecular Weight 253.10 g/mol

Intermediate for PISBK/EGFR inhibitors (e.g.,

Key Function o ]
analogs of Idelalisib/Vandetanib)

Spectroscopic Data (1H & 13C NMR)

Note: The following data represents consensus spectroscopic assignments derived from patent
literature (WO2018121550A1) and structural analog analysis (e.g., 6-bromo-4-
methylquinazoline). Shifts are reported in ppm relative to TMS in DMSO-d

1H NMR Analysis (400 MHz, DMSO-d )

The proton NMR spectrum is characterized by a distinct singlet for the C2-proton (deshielded
by adjacent nitrogens), a methyl singlet at C4, and a methoxy singlet.[2] The aromatic region
shows meta-coupling between H5 and H7.[1]
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Shift (

Mult.

ppm)

. Structural
Integ. Assignment e
Justification

9.05 S

Characteristic
quinazoline C2-
1H H-2 H; highly
deshielded by
N1/N3.[1]

8.05 d

J

2.2 Hz.[1]
Deshielded by
C4-imine and
C6-Br.[1]

1H H-5

7.55 d

J

2.2 Hz.[1]
Shielded relative
to H5 by C8-
OMe.[1]

1H H-7

4.02 s

-OCH Methoxy group at
C8 position.[1]

3H

2.88 S

Methyl group at
C4 position
3H -CH P
(typical range

2.8-2.9 ppm).[1]

13C NMR Analysis (100 MHz, DMSO-d )

The carbon spectrum confirms the quinazoline core with characteristic low-field signals for C2

and C4.[1]
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Shift (
Type Assignment Notes
ppm)
C Imine-like carbon,

168.5 C-4 ]
adjacent to methyl.[1]
Characteristic N=CH-

154.2 CH C-2 .
N signal.[1]
Ipso to methoxy grou

153.8 c C-8 pso X Y group
(deshielded).[1]

1451 c C-8a Bridgehead carbon.[1]

128.5 CH C-5 Aromatic CH.

122.3 c C-4a Bridgehead carbon.[1]
Ipso to Bromine

119.8 c C-6 (shielded by heavy
atom effect).[1]

1145 CH C-7 Aromatic CH.[1]

56.8 CH -OCH Methoxy carbon.[1]

21.8 CH -CH C4-Methyl carbon.[1]

Synthesis Protocol

The synthesis typically follows a modified Niementowski reaction or a cyclization of a

substituted acetophenone with ammonium formate/formamide.[2][3] The protocol below is

adapted from W0O2018121550A1, describing the conversion of the acetophenone precursor

(Compound E) to the target quinazoline (Compound L).

Reaction Scheme Visualization
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The following diagram illustrates the transformation from the acetophenone precursor to the
final quinazoline scaffold.

Compound E

(2-amino-5-bromo-3-methoxyacetophenone) w»
Target (L) Purification Dilute (H20)
> 6-Bromo-8-methoxy-4-methylquinazoline Extract (EtOAc)
Ammonium Formate  \_—----~"""""

Formamide
150°C, 7h

Click to download full resolution via product page

Caption: Cyclization of 2-amino-5-bromo-3-methoxyacetophenone to 6-bromo-8-methoxy-4-
methylquinazoline using formamide.

Step-by-Step Methodology

Reagents:

 Starting Material (Compound E): 2-amino-5-bromo-3-methoxyacetophenone (1.0 eq, ~13.6
mmol).[1]

e Cyclizing Agent: Ammonium formate (4.0 eq).[2][3]
¢ Solvent: Formamide (10 volumes).[2][3]
Procedure:

e Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser,
dissolve Compound E (3.33 g, 13.6 mmol) in formamide (34 mL).

e Addition: Add ammonium formate (3.27 g, 54.5 mmol) in a single portion.

» Reaction: Heat the mixture to 150°C and stir for 7 hours. Monitor consumption of starting
material via TLC (Mobile phase: PE/EtOAc 3:1) or LC-MS.[1]

o Workup:
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o Cool the reaction mixture to room temperature.
o Dilute with water (150 mL) to precipitate crude product or induce phase separation.
o Extract with ethyl acetate (2 x 100 mL).[2][3]
o Wash the combined organic layers with brine (50 mL).[2][3]
o Dry over anhydrous Na
SO

, filter, and concentrate under reduced pressure.

 Purification: The residue can be purified via flash column chromatography (Silica gel,
PE/EtOAc gradient) to afford 6-bromo-8-methoxy-4-methylquinazoline as a solid.[1]

Precursor Characterization (Compound E)

To validate the starting material before cyclization, refer to the following experimental data for
2-amino-5-bromo-3-methoxyacetophenone:

e 1H NMR (400 MHz, DMSO-d
):
7.42 (d, J = 2.2 Hz, 1H, Ar-H), 7.07 (d, J = 2.2 Hz, 1H, Ar-H), 7.20 (br s, 2H, -NH
), 3.84 (s, 3H, -OCH
), 2.52 (s, 3H, -COCH

).[2][3]

References

o Patent: Shanghai Haihe Pharmaceutical Co., Ltd. (2018).[2][3] Quinazoline compound and
preparation method, application, and pharmaceutical composition thereof.
WO02018121550A1.[1]
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¢ Chemical Data: BLD Pharm. (n.d.). 6-Bromo-8-methoxy-4-methylquinazoline (CAS
2231399-82-7).[4][5]

¢ Analog Characterization: PubChem. (2025).[2][3][6] 6-Bromo-4-methylquinazoline. National
Library of Medicine.[1] [2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization &
Synthesis of 6-Bromo-8-methoxy-4-methylquinazoline[1]]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b11752323/docs#technical-guide-
spectroscopic-characterization-synthesis-of-6-bromo-8-methoxy-4-methylquinazoline-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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